Cas no 133336-95-5 (3-(4-Tritriacontylphenoxy)propanoic acid)

• Product Name: 3-(4-Tritriacontylphenoxy)propanoic acid
• CAS No: 133336-95-5
• MF: C₄₂H₇₆O₃
• MW: 629.051054000854
• CID: 228384
• Update Time: 2024-03-01

3-(4-Tritriacontylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(4-tritriacontylphenoxy)-
• Parvifolinoicacid
• Parvifolinic acid
• 3-(4-Tritriacontylphenoxy)propanoic acid

• Inchi： 1S/C42H76O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-40-34-36-41(37-35-40)45-39-38-42(43)44/h34-37H,2-33,38-39H2,1H3,(H,43,44)
• InChI Key： BQQNNDAUPYMKCJ-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=CC(=CC=1)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 45
• Rotatable Bond Count: 36
• Complexity: 583
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids